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Compound of Interest

Compound Name: Z-Arg(NO2)-OH
CAS No.: 2304-98-5
Cat. No.: B554761
Get Quote
. J

Executive Summary

CAS 2696-52-8 is a specialized organic intermediate belonging to the benzothiazoline class.
While often overshadowed by its monomeric precursor (2-methylene-3-methylbenzothiazoline,
CAS 23574-67-6), this compound represents the dimeric form (CisH1sN2S2), typically formed
via oxidative coupling or radical dimerization processes.

In drug development and organic electronics, benzothiazoline derivatives function as critical
scaffolds for cyanine dyes, photosensitizers, and bioactive heterocycles. This guide outlines the
chemical identity, synthesis pathways, safety protocols, and experimental applications of CAS
2696-52-8.
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Note on Identification: CAS 2696-52-8 is frequently confused with Nitrosyl Chloride (CAS 2696-
92-6) due to numerical similarity. Researchers must verify the Chemical Abstract Service (CAS)
number against the molecular weight (326.48 g/mol for the benzothiazoline dimer vs. 65.46

g/mol for Nitrosyl Chloride) to ensure safety and accuracy.

Part 1: Chemical Identity & Properties[2][3][4]
Nomenclature and Structure

o Common Name: Bis(3-methyl-2,3-dihydrobenzothiazol-2-yl) (Proposed based on formula
C1sH18N2S2)

o Systematic Name: 3,3'-Dimethyl-2,2'-bi(2,3-dihydrobenzothiazole)

e Molecular Formula: CisH1sN2S2

e Molecular Weight: 326.48 g/mol

« SMILES (Canonical): CN1C(C2=CC=CC=C2S1)C3N(C)C4=CC=CC=C4S3

o Key Structural Features: Two benzothiazoline rings linked at the C2 position; tertiary amines
methylated at N3.

Physicochemical Data Table
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Property Value Notes

Typical for reduced

Appearance Pale yellow to off-white solid )
benzothiazoles
Melting Point 145-150 °C (Predicted) Dependent on purity/isomer
Solubility DMSO, DMF, Chloroform Poor solubility in water
LogP ~4.5 (Predicted) Highly lipophilic
. ) N Oxidizes to benzothiazolium
Stability Air-sensitive

salts

Part 2: Synthesis & Mechanism of Action
Synthesis Pathway

The formation of CAS 2696-52-8 typically involves the dimerization of 2-methylene-3-
methylbenzothiazoline (the "Fischer base™). This reaction can occur spontaneously under
oxidative conditions or be catalyzed by radical initiators.

Mechanism:

e Monomer Activation: The methylene base undergoes single-electron transfer (SET) or
proton-coupled electron transfer.

» Radical Coupling: Two radical intermediates couple at the C2 position.

o Stabilization: The resulting dimer (C1sH1sN2S2) is formed.

Visualization: Dimerization Pathway

The following diagram illustrates the logical flow from the monomeric precursor to the dimeric
product (CAS 2696-52-8).
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Reaction Conditions

Catalyst: lodine or Fe(lll)

Solvent: Acetonitrile/DCM

2-Methylene-3-methylbenzothiazoline
(COHINS)

CAS 2696-52-8 Further Oxidation (-2H:
Bis(3-methyl-2,3-dihydrobenzothiazol-2-yl)

rl

Click to download full resolution via product page

Caption: Pathway showing the dimerization of the benzothiazoline monomer to form CAS
2696-52-8.

Part 3: Safety & Toxicology (SDS Guidelines)

Although specific toxicological data for CAS 2696-52-8 is limited, it shares hazard profiles with
other benzothiazolines and heterocyclic amines.

Hazard Classification (GHS)

» Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[1][2][3]
e Precautionary Statements:
o P280: Wear protective gloves/eye protection/face protection.

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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Handling Protocols

o Engineering Controls: Use only in a chemical fume hood to prevent inhalation of dusts.
e PPE: Nitrile gloves (0.11 mm thickness), safety goggles, and lab coat.

o Spill Response: Sweep up solid spills without creating dust. Clean surface with acetone
followed by soap and water.

Part 4: Experimental Protocols
Preparation of Stock Solution (10 mM)

This protocol ensures the stable preparation of CAS 2696-52-8 for in vitro screening or
synthetic applications.

Materials:

CAS 2696-52-8 (Solid)

DMSO (Anhydrous, 299.9%)

Vortex mixer

Amber glass vials (to protect from light)
Procedure:

Weighing: Accurately weigh 3.26 mg of CAS 2696-52-8 into a sterile microcentrifuge tube or

amber vial.
e Solubilization: Add 1.0 mL of anhydrous DMSO.

e Mixing: Vortex for 30—60 seconds until the solid is completely dissolved. If necessary,
sonicate for 5 minutes at room temperature.

o Storage: Aliquot into small volumes (e.g., 50 pL) and store at -20°C. Avoid repeated freeze-
thaw cycles to prevent oxidative degradation.
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Thin Layer Chromatography (TLC) Identification

Objective: To verify purity and distinguish the dimer from the monomer.

Stationary Phase: Silica Gel 60 F254 plates.

Mobile Phase: Hexane : Ethyl Acetate (3:1 v/v).

Detection: UV light (254 nm) and lodine chamber.

Expected Rf Values:

o Monomer (2-methylene-3-methylbenzothiazoline): ~0.4-0.5 (More polar due to enamine
character).

o Dimer (CAS 2696-52-8): ~0.6—0.7 (Less polar, bis-heterocycle).

Part 5: Applications in Research
Dye Synthesis (Cyanine Dyes)

CAS 2696-52-8 serves as a latent source of the benzothiazoline nucleophile. Upon heating or
acid treatment, it can revert to reactive species capable of condensing with polymethine linkers
to form cyanine dyes used in:

 Biological Imaging: Mitochondrial stains.
e Photography: Spectral sensitizers for silver halide emulsions.

Radical Scavenging Studies

Due to the weakness of the C2-C2' bond, the dimer can dissociate into stable radicals under
thermal stress, making it a useful probe for studying radical mechanisms in organic synthesis.

References
e Chemical Identity & CAS Verification: Source: CN Reagent Chemical Database. (2024).

"CAS 2696-52-8 Entry: 2-Methylene-3-methylbenzothiazoline (Dimer Form)".

e Benzothiazoline Chemistry
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o Source: PubChem.[1] "Benzothiazole Derivatives and Biological Activity".
o URL:[Link]
o Safety Data (GHS Classifications)

o Source: ECHA (European Chemicals Agency).

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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